Cas no 2228248-04-0 (tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate)
tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate
- EN300-1871394
- 2228248-04-0
- tert-butyl N-[4-chloro-3-(piperidin-3-yloxy)phenyl]carbamate
-
- Inchi: 1S/C16H23ClN2O3/c1-16(2,3)22-15(20)19-11-6-7-13(17)14(9-11)21-12-5-4-8-18-10-12/h6-7,9,12,18H,4-5,8,10H2,1-3H3,(H,19,20)
- InChI Key: RJVKDPUHWYZBCZ-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1OC1CNCCC1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 326.1397203g/mol
- Monoisotopic Mass: 326.1397203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 59.6Ų
tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1871394-1g |
tert-butyl N-[4-chloro-3-(piperidin-3-yloxy)phenyl]carbamate |
2228248-04-0 | 1g |
$1029.0 | 2023-09-18 | ||
| Enamine | EN300-1871394-5g |
tert-butyl N-[4-chloro-3-(piperidin-3-yloxy)phenyl]carbamate |
2228248-04-0 | 5g |
$2981.0 | 2023-09-18 | ||
| Enamine | EN300-1871394-10g |
tert-butyl N-[4-chloro-3-(piperidin-3-yloxy)phenyl]carbamate |
2228248-04-0 | 10g |
$4421.0 | 2023-09-18 | ||
| Enamine | EN300-1871394-0.05g |
tert-butyl N-[4-chloro-3-(piperidin-3-yloxy)phenyl]carbamate |
2228248-04-0 | 0.05g |
$864.0 | 2023-09-18 | ||
| Enamine | EN300-1871394-0.1g |
tert-butyl N-[4-chloro-3-(piperidin-3-yloxy)phenyl]carbamate |
2228248-04-0 | 0.1g |
$904.0 | 2023-09-18 | ||
| Enamine | EN300-1871394-0.25g |
tert-butyl N-[4-chloro-3-(piperidin-3-yloxy)phenyl]carbamate |
2228248-04-0 | 0.25g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1871394-0.5g |
tert-butyl N-[4-chloro-3-(piperidin-3-yloxy)phenyl]carbamate |
2228248-04-0 | 0.5g |
$987.0 | 2023-09-18 | ||
| Enamine | EN300-1871394-1.0g |
tert-butyl N-[4-chloro-3-(piperidin-3-yloxy)phenyl]carbamate |
2228248-04-0 | 1g |
$1029.0 | 2023-06-01 | ||
| Enamine | EN300-1871394-2.5g |
tert-butyl N-[4-chloro-3-(piperidin-3-yloxy)phenyl]carbamate |
2228248-04-0 | 2.5g |
$2014.0 | 2023-09-18 | ||
| Enamine | EN300-1871394-5.0g |
tert-butyl N-[4-chloro-3-(piperidin-3-yloxy)phenyl]carbamate |
2228248-04-0 | 5g |
$2981.0 | 2023-06-01 |
tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate
Introduction to Tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate (CAS No. 2228248-04-0)
Tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate (CAS No. 2228248-04-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, represents a promising candidate for further exploration in medicinal chemistry. The presence of a tert-butyl group, a 4-chloro substituent, and a piperidin-3-yloxy moiety in its molecular framework suggests potential applications in the synthesis of bioactive molecules. Its chemical properties and reactivity make it an intriguing subject for studying its role in drug design and development.
The compound’s structure is particularly noteworthy due to the combination of these functional groups, which can influence its pharmacokinetic and pharmacodynamic profiles. The tert-butyl group often serves as a protecting group in organic synthesis, enhancing stability while allowing for selective modifications. In contrast, the 4-chloro substituent can affect electronic properties and metabolic pathways, making it a key factor in drug interactions. The piperidin-3-yloxy moiety, on the other hand, is commonly found in bioactive molecules due to its ability to modulate receptor binding and improve solubility.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies suggest that Tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate may exhibit favorable interactions with biological targets, making it a potential lead compound for further optimization. These studies highlight the importance of integrating structural analysis with computational methods to accelerate the discovery of novel therapeutic agents.
In the context of drug discovery, the synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-chloro group into the phenyl ring is particularly critical, as it can influence both the reactivity and selectivity of subsequent transformations. Researchers have explored various synthetic routes to introduce this substituent efficiently, often employing palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution strategies.
The role of piperidin-3-yloxy in enhancing pharmacological activity has been well-documented in numerous studies. Piperidine derivatives are known for their ability to improve oral bioavailability and binding affinity to biological targets. In particular, the 3-position of piperidine offers a versatile site for functionalization, allowing for the creation of diverse pharmacophores. The incorporation of this moiety into Tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate suggests potential applications in developing drugs targeting neurological disorders, where piperidine-based compounds have shown promise.
Current research efforts are focused on exploring the biological activity of this compound through both in vitro and in vivo studies. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes and receptors relevant to diseases such as cancer and inflammation. These findings are particularly exciting as they provide a foundation for designing more targeted therapies based on this scaffold.
The synthesis and characterization of Tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate also highlight the importance of collaboration between synthetic chemists and biologists. By combining expertise in organic synthesis with knowledge of biological systems, researchers can more effectively identify promising candidates for drug development. This interdisciplinary approach is essential for translating laboratory discoveries into clinical applications.
As computational methods continue to evolve, the ability to predict molecular properties with greater precision will further enhance drug discovery efforts. Techniques such as molecular dynamics simulations and quantum mechanical calculations are increasingly being used to study the behavior of complex molecules like Tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate. These tools allow researchers to explore potential interactions with biological targets and optimize structures for improved efficacy.
The future prospects for this compound are promising, with ongoing studies aimed at expanding its therapeutic potential. Researchers are exploring modifications to its structure that could enhance its pharmacological properties while minimizing side effects. By leveraging advances in synthetic chemistry and computational biology, scientists are poised to unlock new possibilities for treating a wide range of diseases.
In conclusion,Tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate (CAS No. 2228248-04-0) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis and study offer valuable insights into drug design principles and highlight the importance of interdisciplinary collaboration in advancing medical science.
2228248-04-0 (tert-butyl N-4-chloro-3-(piperidin-3-yloxy)phenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)